2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[(4-methoxythian-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H27NO4S/c1-18(2)11-14-5-4-6-15(17(14)24-18)23-12-16(21)20-13-19(22-3)7-9-25-10-8-19/h4-6H,7-13H2,1-3H3,(H,20,21)
• InChI Key: ZXQPKVHGTXIXNY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3(CCSCC3)OC)C
• Molecular Formula: C19H27NO4S
• Molecular Weight: 365.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H27NO4S and its molecular weight is 365.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

Research has been conducted on the synthesis and crystal structure characterization of compounds structurally related to the given chemical. For instance, a study described the synthesis and structural analysis of a similar compound, where an intramolecular hydrogen bond and weak intermolecular interactions were observed, leading to the formation of one-dimensional tapes. This work highlighted the compound's moderate herbicidal and fungicidal activities (Hu Jingqian et al., 2016). Another related study focused on the synthesis of novel acetamides with anti-inflammatory activity, providing insights into the chemical structures and potential therapeutic applications of these compounds (K. Sunder & Jayapal Maleraju, 2013).

Biological Activity and Applications

Various studies have explored the biological activities of compounds structurally related to the specified chemical. For example, research on the synthesis and bioactivity of thiazoles derived from a similar structural framework showed potential insecticidal and fungicidal activities, indicating the chemical's utility in developing new pesticides (F. Shen et al., 2012). Additionally, the antiangiogenic activity of synthetic dihydrobenzofuran lignans, which share a structural motif with the compound , was assessed using the CAM assay, revealing the potential of these compounds in inhibiting angiogenesis (S. Apers et al., 2002).